Cas no 1211548-70-7 ((4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione)
(4S)-4-Hydroxy-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione is a chiral sulfone derivative featuring a hydroxylated benzothiopyran scaffold. This compound is of interest in synthetic and medicinal chemistry due to its stereospecific configuration at the 4-position, which can influence reactivity and biological activity. The sulfone moiety enhances electrophilic character, making it a versatile intermediate for nucleophilic substitution or oxidation reactions. Its rigid bicyclic structure offers potential as a building block for designing bioactive molecules or asymmetric catalysts. The (4S)-enantiomer provides selectivity advantages in chiral synthesis, while the hydroxyl group allows for further functionalization. High purity grades are available for research applications requiring precise stereochemical control.
1211548-70-7 structure
Product Name:(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione
CAS No:1211548-70-7
MF:C9H10O3S
MW:198.238901615143
MDL:MFCD14705938
CID:4578028
Update Time:2025-06-07
(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione Chemical and Physical Properties
Names and Identifiers
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- 2H-1-Benzothiopyran-4-ol, 3,4-dihydro-, 1,1-dioxide, (4S)-
- (4S)-4-Hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione
- (4s)-4-Hydroxy-3,4-dihydro-2h-1λ6-benzothiopyran-1,1-dione
- (4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione
-
- MDL: MFCD14705938
- Inchi: 1S/C9H10O3S/c10-8-5-6-13(11,12)9-4-2-1-3-7(8)9/h1-4,8,10H,5-6H2/t8-/m0/s1
- InChI Key: HDWSBBCZEGJIPK-QMMMGPOBSA-N
- SMILES: C1S(=O)(=O)C2=CC=CC=C2[C@@H](O)C1
(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-89219-0.05g |
(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione |
1211548-70-7 | 95% | 0.05g |
$218.0 | 2023-09-01 | |
| Enamine | EN300-89219-0.1g |
(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione |
1211548-70-7 | 95% | 0.1g |
$326.0 | 2023-09-01 | |
| Enamine | EN300-89219-0.25g |
(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione |
1211548-70-7 | 95% | 0.25g |
$466.0 | 2023-09-01 | |
| Enamine | EN300-89219-0.5g |
(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione |
1211548-70-7 | 95% | 0.5g |
$735.0 | 2023-09-01 | |
| Enamine | EN300-89219-1.0g |
(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione |
1211548-70-7 | 95% | 1.0g |
$943.0 | 2023-02-11 | |
| Enamine | EN300-89219-2.5g |
(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione |
1211548-70-7 | 95% | 2.5g |
$1848.0 | 2023-09-01 | |
| Enamine | EN300-89219-5.0g |
(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione |
1211548-70-7 | 95% | 5.0g |
$2732.0 | 2023-02-11 | |
| Enamine | EN300-89219-10.0g |
(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione |
1211548-70-7 | 95% | 10.0g |
$4052.0 | 2023-02-11 | |
| Enamine | EN300-89219-1g |
(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione |
1211548-70-7 | 95% | 1g |
$943.0 | 2023-09-01 | |
| Enamine | EN300-89219-5g |
(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione |
1211548-70-7 | 95% | 5g |
$2732.0 | 2023-09-01 |
(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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